Cas no 851545-79-4 (3-Chloro-4-(thiazol-2-ylmethoxy)aniline)

• Product Name: 3-Chloro-4-(thiazol-2-ylmethoxy)aniline
• CAS No: 851545-79-4
• MF: C₁₀H₉ClN₂OS
• MW: 240.709259748459
• MDL: MFCD16620515
• CID: 844298
• PubChem ID: 53401110
• Update Time: 2025-10-12

3-Chloro-4-(thiazol-2-ylmethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(thiazol-2-ylmethoxy)aniline
• 3-Chloro-4-(1,3-thiazol-2-ylmethoxy)aniline
• 3-chloro-4-(2-thiazolylmethoxy)Benzenamine
• Benzenamine, 3-chloro-4-(2-thiazolylmethoxy)-
• JJEQRKWRPXQPTD-UHFFFAOYSA-N
• SCHEMBL2986980
• AKOS016004230
• 3-Chloro-4-[(1,3-thiazol-2-yl)methoxy]aniline
• FT-0718739
• CS-0054521
• 3-Chloro-4-(thiazol-2-ylmethoxy)-phenylamine
• DTXSID80694805
• SB17847
• P16033
• 851545-79-4
• DB-076264

• MDL： MFCD16620515
• Inchi： 1S/C10H9ClN2OS/c11-8-5-7(12)1-2-9(8)14-6-10-13-3-4-15-10/h1-5H,6,12H2
• InChI Key： JJEQRKWRPXQPTD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC1=NC=CS1)N

Computed Properties

• Exact Mass: 240.0124118g/mol
• Monoisotopic Mass: 240.0124118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.407

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-Chloro-4-(thiazol-2-ylmethoxy)aniline

Research Briefing on 3-Chloro-4-(thiazol-2-ylmethoxy)aniline (CAS: 851545-79-4) in Chemical Biology and Pharmaceutical Applications

The compound 3-Chloro-4-(thiazol-2-ylmethoxy)aniline (CAS: 851545-79-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This briefing synthesizes the latest findings on its synthesis, biological activity, and applications, providing a comprehensive overview for researchers and industry professionals.

Recent studies highlight the role of 3-Chloro-4-(thiazol-2-ylmethoxy)aniline as a key building block in the synthesis of novel kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer and inflammatory diseases. Its unique structural features, including the thiazole ring and chloro-substituted aniline moiety, contribute to its ability to modulate protein-protein interactions and enzyme activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in enhancing the selectivity of EGFR inhibitors, reducing off-target effects in preclinical models.

Advances in synthetic methodologies have improved the scalability and purity of 3-Chloro-4-(thiazol-2-ylmethoxy)aniline production. A recent patent (WO2023056321) describes an optimized catalytic process using palladium-based catalysts, achieving yields exceeding 85% with minimal byproducts. This development addresses previous challenges in large-scale synthesis, making the compound more accessible for high-throughput screening and lead optimization programs.

Emerging applications extend beyond oncology, with new research exploring its utility in neurodegenerative diseases. In vitro studies have shown that derivatives of 3-Chloro-4-(thiazol-2-ylmethoxy)aniline can cross the blood-brain barrier and exhibit neuroprotective effects against amyloid-beta toxicity, suggesting potential for Alzheimer's disease therapeutics. However, further pharmacokinetic studies are needed to evaluate its metabolic stability and safety profile.

The compound's mechanism of action continues to be elucidated through structural biology approaches. X-ray crystallography studies (PDB: 8F2J) reveal that its thiazole moiety forms critical hydrogen bonds with active site residues in target proteins, while the chloro-substituted aniline group contributes to hydrophobic interactions. This structural insight informs rational drug design efforts aimed at improving binding affinity and specificity.

Despite these promising developments, challenges remain in the clinical translation of 3-Chloro-4-(thiazol-2-ylmethoxy)aniline-based therapeutics. Recent toxicity assessments indicate dose-dependent hepatotoxicity in animal models, prompting research into structural modifications to mitigate this effect. Additionally, the compound's poor aqueous solubility presents formulation challenges that are being addressed through nanoparticle encapsulation and prodrug strategies.

In conclusion, 3-Chloro-4-(thiazol-2-ylmethoxy)aniline represents a valuable chemical scaffold with diverse pharmaceutical applications. Ongoing research focuses on expanding its therapeutic potential while addressing current limitations. The compound's unique properties position it as a promising candidate for the development of next-generation targeted therapies, particularly in oncology and neurology. Future directions include the exploration of its immunomodulatory effects and combination therapy approaches.